Eugenyl benzoate
Eugenyl benzoate
Eugenyl benzoate is a carbonyl compound.
Brand Name:
Vulcanchem
CAS No.:
531-26-0
VCID:
VC21295274
InChI:
InChI=1S/C17H16O3/c1-3-7-13-10-11-15(16(12-13)19-2)20-17(18)14-8-5-4-6-9-14/h3-6,8-12H,1,7H2,2H3
SMILES:
COC1=C(C=CC(=C1)CC=C)OC(=O)C2=CC=CC=C2
Molecular Formula:
C17H16O3
Molecular Weight:
268.31 g/mol
Eugenyl benzoate
CAS No.: 531-26-0
Cat. No.: VC21295274
Molecular Formula: C17H16O3
Molecular Weight: 268.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Eugenyl benzoate is a carbonyl compound. |
|---|---|
| CAS No. | 531-26-0 |
| Molecular Formula | C17H16O3 |
| Molecular Weight | 268.31 g/mol |
| IUPAC Name | (2-methoxy-4-prop-2-enylphenyl) benzoate |
| Standard InChI | InChI=1S/C17H16O3/c1-3-7-13-10-11-15(16(12-13)19-2)20-17(18)14-8-5-4-6-9-14/h3-6,8-12H,1,7H2,2H3 |
| Standard InChI Key | ZOGNBLKDKPCKGB-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)CC=C)OC(=O)C2=CC=CC=C2 |
| Canonical SMILES | COC1=C(C=CC(=C1)CC=C)OC(=O)C2=CC=CC=C2 |
| Boiling Point | 360.00 °C. @ 760.00 mm Hg |
| Melting Point | 69 - 70 °C |
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